Cas no 951611-84-0 (1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine)

1-1-(3-Chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine is a synthetic organic compound featuring a triazole-piperazine hybrid scaffold. Its structure combines a 1,2,3-triazole moiety linked to a 3-chlorophenyl group and a carbonyl-bridged phenylpiperazine unit, offering potential versatility in medicinal chemistry applications. The chlorophenyl substituent enhances lipophilicity, while the triazole core provides stability and hydrogen-bonding capacity. The phenylpiperazine fragment may contribute to receptor-binding interactions, making it a candidate for pharmacological studies targeting CNS or GPCR-related pathways. This compound’s modular design allows for further derivatization, supporting structure-activity relationship investigations. Suitable for research applications, it is typically handled under controlled conditions due to its synthetic complexity. Purity and characterization are critical for reproducibility in experimental settings.

1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine structure

951611-84-0 structure

Product Name:1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine

CAS No:951611-84-0

MF:C₁₉H₁₈ClN₅O

MW:367.832122325897

CID:5430832

Update Time:2025-06-08

1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

- [1-(3-chlorophenyl)triazol-4-yl]-(4-phenylpiperazin-1-yl)methanone
- 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine
- Inchi： 1S/C19H18ClN5O/c20-15-5-4-8-17(13-15)25-14-18(21-22-25)19(26)24-11-9-23(10-12-24)16-6-2-1-3-7-16/h1-8,13-14H,9-12H2
- InChI Key： GCKMXGWFVMYYMH-UHFFFAOYSA-N
- SMILES： C(C1=CN(C2=CC=CC(Cl)=C2)N=N1)(N1CCN(C2=CC=CC=C2)CC1)=O

1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-8148-2μmol	1-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-phenylpiperazine	951611-84-0	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-8148-5μmol	1-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-phenylpiperazine	951611-84-0	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-8148-1mg	1-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-phenylpiperazine	951611-84-0	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-8148-2mg	1-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-phenylpiperazine	951611-84-0	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-8148-3mg	1-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-phenylpiperazine	951611-84-0	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-8148-4mg	1-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-phenylpiperazine	951611-84-0	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-8148-5mg	1-[1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-phenylpiperazine	951611-84-0	90%+	5mg	$69.0	2023-04-26

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Additional information on 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine

Comprehensive Overview of 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine (CAS No. 951611-84-0)

The compound 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine (CAS No. 951611-84-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core linked to a phenylpiperazine moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets.

In recent years, the demand for triazole-based compounds has surged due to their versatility in medicinal chemistry. The 3-chlorophenyl substitution in this molecule enhances its lipophilicity, which is crucial for improving membrane permeability—a key factor in drug development. This attribute aligns with current trends in ADME optimization (Absorption, Distribution, Metabolism, and Excretion), a hot topic in pharmaceutical research. Scientists are actively exploring how such modifications can lead to more effective therapeutics with fewer side effects.

Another area of interest is the compound's potential role in central nervous system (CNS) drug discovery. The phenylpiperazine fragment is a well-known pharmacophore found in many CNS-active drugs, such as antidepressants and antipsychotics. This has led to speculation that CAS No. 951611-84-0 could be a precursor for novel neuroactive agents. Recent studies have highlighted the importance of heterocyclic compounds in addressing neurological disorders, a pressing concern given the rising global prevalence of conditions like anxiety and depression.

From a synthetic chemistry perspective, the 1,2,3-triazole-4-carbonyl linkage in this compound offers remarkable stability and synthetic accessibility. This is particularly relevant in the context of click chemistry, a widely adopted methodology for rapid compound assembly. The ease of functionalizing this scaffold makes it attractive for high-throughput screening and combinatorial chemistry, both of which are critical in modern drug discovery pipelines.

Environmental and green chemistry considerations are also shaping research around this compound. With increasing regulatory pressure to reduce hazardous waste in chemical synthesis, scientists are investigating eco-friendly routes to synthesize 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine. Catalytic methods and solvent-free reactions are among the innovative approaches being explored, reflecting the broader shift toward sustainable chemistry practices.

In material science, the compound's aromatic and heterocyclic components suggest potential applications in organic electronics and photovoltaic materials. Its ability to form stable π-π stacking interactions could be leveraged in designing conductive polymers or light-emitting diodes (LEDs). This interdisciplinary potential makes it a subject of interest beyond traditional chemistry circles.

For researchers seeking detailed information, common queries include "synthesis of 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine" and "biological activity of CAS 951611-84-0." These search trends underscore the compound's dual relevance in synthetic and applied chemistry. Analytical techniques like NMR spectroscopy and mass spectrometry are frequently discussed in relation to characterizing this molecule, reflecting the importance of robust analytical validation in chemical research.

In conclusion, 1-1-(3-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl-4-phenylpiperazine represents a multifaceted compound with broad scientific implications. Its structural features align with several cutting-edge research areas, from drug design to advanced materials. As investigations continue, this compound is likely to remain at the forefront of innovation in chemistry and related disciplines.